tert-Butyl (3-(fluoromethyl)pyrrolidin-3-yl)carbamate

• CAS RN: 186202-12-0
• Molecular Formula: C10H19FN2O2
• Molecular Weight: 218.27 g/mol
• IUPAC Name: tert-butyl N-[3-(fluoromethyl)pyrrolidin-3-yl]carbamate
• InChI: InChI=1S/C10H19FN2O2/c1-9(2,3)15-8(14)13-10(6-11)4-5-12-7-10/h12H,4-7H2,1-3H3,(H,13,14)
• InChI Key: OFIDGFKUTVYMAH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CCNC1)CF

Description

Tert-Butyl (3-(fluoromethyl)pyrrolidin-3-yl)carbamate is a useful research compound. Its molecular formula is C10H19FN2O2 and its molecular weight is 218.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl benzyl-3-(tert-butoxycarbonylamino)-3-(fluoromethyl)pyrrolidine-1-carboxylate (2.27 g, 6.44 mmol) and ammonium formate (3.03 g, 32.2 mmol) in ethanol (60 mL) was flushed with nitrogen for 15 minutes. 10% Pd/C (0.69 g, 0.644 mmol) was added and the mixture heated at reflux for 30 minutes. The reaction mixture was cooled to ambient temperature, filtered through a pad of Celite and washed with ethanol (30 mL) and concentrated under reduced pressure to afford tert-butyl 3-(fluoromethyl)pyrrolidin-3-ylcarbamate (1.4 g, 100%).